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Compound of Interest

Compound Name: Mirin

Cat. No.: B1677157 Get Quote

This document provides procedural guidance for the safe and compliant disposal of Mirin, a

potent Mre11-Rad50-Nbs1 (MRN) complex inhibitor, within a laboratory environment.

Adherence to these protocols is essential for ensuring personnel safety and minimizing

environmental impact.

Chemical Safety and Hazard Identification
Mirin, in a laboratory context, refers to a specific chemical inhibitor used in research and is not

to be confused with the culinary rice wine of the same name. It is imperative to handle this

compound in accordance with its Safety Data Sheet (SDS).

Key Hazards:

While comprehensive toxicological data is not fully available, Mirin is an active biological

agent.[1]

Standard laboratory precautions should be observed, including the use of personal

protective equipment (PPE) such as gloves and safety glasses.[1]

Avoid inhalation of dust or vapors and contact with skin and eyes.[1]

Quantitative Data Summary:
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Parameter Value Source

CAS Number 1198097-97-0 or 299953-00-7 [1][2][3][4]

Molecular Formula C10H8N2O2S [5]

Molecular Weight 220.3 g/mol [5]

Solubility
Soluble in DMSO (up to 20

mg/ml)
[5]

Storage

Desiccated at -20°C for up to 1

year (solid); Solutions at -20°C

for up to 1 month.

[5]

Experimental Protocol: Standard Decontamination
Procedure
For incidental spills or contamination of labware, a standard decontamination protocol should

be followed.

Methodology:

Prepare a 10% bleach solution: Dilute standard laboratory bleach with water to achieve a

10% final concentration.

Treat contaminated surfaces/items: Liberally apply the 10% bleach solution to the affected

area or submerge contaminated items.

Ensure sufficient contact time: Allow the bleach solution to remain in contact with the material

for a minimum of 20 minutes.

Rinse thoroughly: After the contact time, rinse the decontaminated surfaces or items

copiously with water.

Dispose of cleaning materials: Any materials used for cleaning the spill (e.g., paper towels)

should be disposed of as hazardous waste.
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Disposal Workflow
The proper disposal route for Mirin depends on its form (solid, liquid solution) and local

institutional and governmental regulations. The following workflow provides a general decision-

making process.
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Mirin Waste Generated

Is the waste solid Mirin powder?

Is the waste a liquid solution containing Mirin?

No

Collect as Hazardous Solid Waste.
Label container clearly.

Yes

Is the container 'empty' per RCRA standards?

No (Container)

Collect as Hazardous Liquid Waste.
Segregate from incompatible materials.

Label container clearly.

Yes

No (Residual Product)

Triple rinse the container with a suitable solvent.

Yes

Was the container holding acute hazardous waste?

Collect rinsate as hazardous liquid waste.

Yes

Deface label and dispose of container with normal lab glass/plastic.

No

Waste Segregated for EHS Pickup

Consult Institutional EHS for disposal of container.

Click to download full resolution via product page
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Caption: Decision workflow for the proper segregation and disposal of Mirin waste in a

laboratory.

Step-by-Step Disposal Procedures
A. Unused or Waste Solid Mirin:

Containerization: Place solid Mirin waste into a designated, sealable container that is

compatible with the chemical.

Labeling: Clearly label the container with "Hazardous Waste," the chemical name ("Mirin"),

and any associated hazards (e.g., "Toxic").[6][7]

Storage: Store the waste container in a designated satellite accumulation area (SAA), away

from incompatible materials.[6]

Pickup: Arrange for pickup by your institution's Environmental Health and Safety (EHS)

department for final disposal.

B. Mirin Solutions (e.g., in DMSO):

Segregation: Do not pour Mirin solutions down the drain.[8]

Collection: Collect all liquid waste containing Mirin in a designated, leak-proof hazardous

waste container.[8]

Labeling: Label the container with "Hazardous Waste," the full names of all components

(e.g., "Mirin, Dimethyl Sulfoxide"), their approximate percentages, and associated hazards.

[7]

Storage: Store in the SAA, ensuring segregation from incompatible waste streams like strong

oxidizers or acids.[6][8]

Pickup: Arrange for EHS pickup.

C. Empty Mirin Containers:
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Definition of "Empty": A container is considered "empty" under RCRA regulations if all

contents have been removed by standard practice and no more than 3% by weight of the

container's total capacity remains.[9]

Rinsing: For non-acutely hazardous waste, triple rinse the empty container with a suitable

solvent (e.g., ethanol or water, depending on the formulation).[9][10]

Rinsate Disposal: The rinsate must be collected and disposed of as hazardous liquid waste.

[9]

Container Disposal: Once triple-rinsed, deface the original label and dispose of the container

in the appropriate laboratory glass or plastic recycling bin.

Disposal of Culinary Mirin (as a Dilute Ethanol
Solution)
In the unlikely event that culinary mirin (rice wine) is used in a laboratory setting, its disposal is

governed by its ethanol content.

Low Concentration (<24% Alcohol): If the mirin or resulting solution contains less than 24%

alcohol, it is generally not considered a hazardous waste for ignitability and, depending on

local regulations, may be permissible for drain disposal with copious amounts of water.[11]

High Concentration (≥24% Alcohol) or Large Quantities: If the alcohol concentration is 24%

or greater, or if disposing of large volumes, it should be treated as flammable hazardous

waste.[6][11] Collect it in a designated container for flammable liquids and arrange for EHS

pickup.[8] Do not pour it down the sink.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

